Cas no 2864-27-9 (3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanenitrile)

• Product Name: 3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanenitrile
• CAS No: 2864-27-9
• MF: C₇H₇N₃O₂
• MW: 165.149380922318
• MDL: MFCD00462367
• CID: 2929039
• PubChem ID: 1940239
• Update Time: 2025-09-27

3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dioxopyrimidin-1-yl)propanenitrile
• 3-(2,4-Dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanenitrile
• 3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanenitrile
• F75384
• CHEMBL4534158
• 3-(2,4-DIOXO-3H-PYRIMIDIN-1-YL)PROPANENITRILE
• 2864-27-9
• BS-47753
• STK548007
• AKOS005476074
• 1-(2-cyanoethyl)uracil

• MDL： MFCD00462367
• Inchi： 1S/C7H7N3O2/c8-3-1-4-10-5-2-6(11)9-7(10)12/h2,5H,1,4H2,(H,9,11,12)
• InChI Key： SNWDPCVMGIGCNX-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCC#N)C=CC(=O)N1

Computed Properties

• Exact Mass: 165.053826475g/mol
• Monoisotopic Mass: 165.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones